molecular formula C10H15ClN4 B12834223 (1-(6-Chloropyridazin-3-yl)piperidin-3-yl)methanamine

(1-(6-Chloropyridazin-3-yl)piperidin-3-yl)methanamine

Cat. No.: B12834223
M. Wt: 226.70 g/mol
InChI Key: GEQUPVXKJXLUAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-(6-Chloropyridazin-3-yl)piperidin-3-yl)methanamine: is a chemical compound that features a piperidine ring substituted with a chloropyridazine moiety and a methanamine group

Properties

Molecular Formula

C10H15ClN4

Molecular Weight

226.70 g/mol

IUPAC Name

[1-(6-chloropyridazin-3-yl)piperidin-3-yl]methanamine

InChI

InChI=1S/C10H15ClN4/c11-9-3-4-10(14-13-9)15-5-1-2-8(6-12)7-15/h3-4,8H,1-2,5-7,12H2

InChI Key

GEQUPVXKJXLUAZ-UHFFFAOYSA-N

Canonical SMILES

C1CC(CN(C1)C2=NN=C(C=C2)Cl)CN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1-(6-Chloropyridazin-3-yl)piperidin-3-yl)methanamine typically involves the following steps:

    Formation of the Chloropyridazine Moiety: The chloropyridazine ring can be synthesized through the chlorination of pyridazine using reagents such as phosphorus oxychloride.

    Piperidine Ring Formation: The piperidine ring can be constructed via cyclization reactions involving appropriate precursors.

    Coupling Reaction: The chloropyridazine moiety is then coupled with the piperidine ring through nucleophilic substitution reactions.

    Introduction of the Methanamine Group:

Industrial Production Methods: Industrial production of (1-(6-Chloropyridazin-3-yl)piperidin-3-yl)methanamine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of continuous flow reactors and automated systems to control reaction parameters.

Chemical Reactions Analysis

Types of Reactions:

    Oxidation: The compound can undergo oxidation reactions, particularly at the methanamine group, leading to the formation of corresponding oxides.

    Reduction: Reduction reactions can be employed to modify the chloropyridazine moiety or the piperidine ring.

    Substitution: The compound can participate in nucleophilic substitution reactions, especially at the chlorine atom of the chloropyridazine ring.

Common Reagents and Conditions:

    Oxidation: Reagents such as hydrogen peroxide or potassium permanganate under acidic or basic conditions.

    Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophiles such as amines or thiols under appropriate conditions.

Major Products:

    Oxidation Products: Oxides of the methanamine group.

    Reduction Products: Reduced forms of the chloropyridazine or piperidine rings.

    Substitution Products: Compounds with substituted chloropyridazine moieties.

Scientific Research Applications

Chemistry:

    Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the efficiency of various chemical transformations.

    Materials Science: It can be incorporated into polymers or other materials to impart specific properties such as conductivity or thermal stability.

Biology and Medicine:

    Drug Development: The compound’s structure makes it a potential candidate for drug development, particularly in targeting specific receptors or enzymes.

    Biological Probes: It can be used as a probe in biological studies to investigate cellular processes or molecular interactions.

Industry:

    Chemical Manufacturing: The compound can be used as an intermediate in the synthesis of other valuable chemicals.

    Agriculture: It may have applications in the development of agrochemicals for pest control or plant growth regulation.

Mechanism of Action

The mechanism of action of (1-(6-Chloropyridazin-3-yl)piperidin-3-yl)methanamine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

  • (1-(6-Chloropyridazin-3-yl)piperidin-4-yl)methanamine
  • (1-(6-Chloropyridazin-3-yl)piperidin-2-yl)methanamine
  • (1-(6-Chloropyridazin-3-yl)piperidin-3-yl)ethanamine

Uniqueness:

  • Structural Features: The specific positioning of the methanamine group and the chloropyridazine moiety in (1-(6-Chloropyridazin-3-yl)piperidin-3-yl)methanamine imparts unique chemical and biological properties.
  • Reactivity: The compound’s reactivity in various chemical reactions distinguishes it from similar compounds, making it valuable for specific applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.